4-fluoro-N-(phenylsulphonyl)anthranilic acid
Cat. No. B8274306
M. Wt: 295.29 g/mol
InChI Key: ZIIANRXFRZVFOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[F:1][c:2]1[cH:3][c:4]([NH2:11])[c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1.[Na+:13].[OH-:12].[OH2:24].[c:14]1([S:20](=[O:21])(=[O:22])[Cl:23])[cH:15][cH:16][cH:17][cH:18][cH:19]1>>[F:1][c:2]1[cH:3][c:4]([NH:11][S:20]([c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)(=[O:21])=[O:22])[c:5]([C:6](=[O:7])[OH:8])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1cc(F)ccc1C(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(Cl)c1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1ccc(F)cc1NS(=O)(=O)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
